Cas no 887868-20-4 (2-8-(4-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide)

• Product Name: 2-8-(4-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide
• CAS No: 887868-20-4
• MF: C₁₈H₁₈N₆O₄
• MW: 382.373322963715
• CID: 5485511
• Update Time: 2025-10-29

2-8-(4-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[2,1-f]purine-3-acetamide, 1,2,4,8-tetrahydro-8-(4-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-
• 2-8-(4-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide

• Inchi： 1S/C18H18N6O4/c1-10-8-22-14-15(21(2)18(27)23(16(14)26)9-13(19)25)20-17(22)24(10)11-4-6-12(28-3)7-5-11/h4-8H,9H2,1-3H3,(H2,19,25)
• InChI Key： ZAZJYIWMXCVXEO-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=C(OC)C=C3)C1=NC1=C2C(=O)N(CC(N)=O)C(=O)N1C

Additional information on 2-8-(4-methoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetamide

Compound CAS No 887868-20-4: 2-(8-(4-Methoxyphenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-3-YL)Acetamide

Compound CAS No 887868-20-4, also known as 2-(8-(4-Methoxyphenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-YL)Acetamide, is a highly specialized organic compound with significant potential in the fields of pharmacology and medicinal chemistry. This compound belongs to the class of imidazopurin derivatives and has garnered attention due to its unique structural features and promising biological activities.

The chemical structure of this compound is characterized by an imidazo[1,2-g]purine backbone with several substituents that contribute to its functional properties. The presence of a methoxyphenyl group at the 8th position introduces electronic effects that may influence the compound's stability and bioavailability. Additionally, the acetylamide group attached at the 3rd position of the imidazo[1,2-g]purine ring is expected to enhance its solubility and pharmacokinetic profile.

Recent studies have highlighted the potential of imidazopurin derivatives in targeting various therapeutic areas. For instance, research has shown that such compounds may exhibit antiproliferative activity against cancer cells by modulating key signaling pathways. The methoxyphenyl group in this compound could also play a role in enhancing its selectivity towards specific molecular targets.

From a synthetic standpoint, the preparation of CAS No 887868-20-4 involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The synthesis typically begins with the preparation of the imidazo[1,2-g]purine core followed by successive substitution reactions to introduce the methoxyphenyl and acetylamide groups.

In terms of applications, this compound is currently under investigation for its potential as a therapeutic agent in oncology and other disease areas. Preclinical studies are being conducted to evaluate its efficacy in inhibiting key enzymes or receptors associated with various pathological conditions.

Given its unique structure and promising biological profile, CAS No 887868-20-4 represents a valuable addition to the portfolio of imidazopurin derivatives being explored for therapeutic applications. Continued research into its properties will undoubtedly shed more light on its potential as a novel drug candidate.